![molecular formula C14H17ClN2 B1230173 Napamezole hydrochloride CAS No. 87495-33-8](/img/structure/B1230173.png)
Napamezole hydrochloride
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of napamezole hydrochloride involves the reaction of 2-naphthalenemethanol with imidazole under specific conditions to form the desired product. The reaction typically requires a solvent such as ethanol and a catalyst to facilitate the process. The product is then purified through crystallization to obtain this compound in its pure form .
Industrial Production Methods
Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous monitoring of reaction conditions to ensure high yield and purity. The final product is subjected to rigorous quality control measures to meet pharmaceutical standards .
Chemical Reactions Analysis
Types of Reactions
Napamezole hydrochloride undergoes various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.
Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and substitution reagents like halogens. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of this compound can lead to the formation of naphthoquinone derivatives, while reduction can yield dihydro derivatives .
Scientific Research Applications
Chemistry: It is used as a reagent in organic synthesis and as a reference compound in analytical chemistry.
Biology: It is used in studies involving alpha-2 adrenergic receptors and monoamine re-uptake mechanisms.
Industry: It is used in the development of pharmaceuticals and as a research tool in drug discovery.
Mechanism of Action
Napamezole hydrochloride exerts its effects by antagonizing alpha-2 adrenergic receptors and inhibiting the re-uptake of monoamines such as serotonin and norepinephrine . This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, thereby enhancing their signaling and producing therapeutic effects . The molecular targets and pathways involved include the adrenergic receptor pathways and the monoamine re-uptake transporters .
Comparison with Similar Compounds
Similar Compounds
Atipamezole: Another alpha-2 adrenergic receptor antagonist used primarily in veterinary medicine.
Idazoxan: A selective alpha-2 adrenergic receptor antagonist used in research studies.
Uniqueness
Napamezole hydrochloride is unique in its dual action as both an alpha-2 adrenergic receptor antagonist and a monoamine re-uptake inhibitor . This dual mechanism of action makes it a valuable compound for studying the interplay between adrenergic and monoaminergic systems and for developing potential therapeutic agents for neurological disorders .
properties
CAS RN |
87495-33-8 |
---|---|
Molecular Formula |
C14H17ClN2 |
Molecular Weight |
248.75 g/mol |
IUPAC Name |
2-(3,4-dihydronaphthalen-2-ylmethyl)-4,5-dihydro-1H-imidazole;hydrochloride |
InChI |
InChI=1S/C14H16N2.ClH/c1-2-4-13-9-11(5-6-12(13)3-1)10-14-15-7-8-16-14;/h1-4,9H,5-8,10H2,(H,15,16);1H |
InChI Key |
QSIVIHAAKDQDHY-UHFFFAOYSA-N |
SMILES |
C1CC(=CC2=CC=CC=C21)CC3=NCCN3.Cl |
Canonical SMILES |
C1CC(=CC2=CC=CC=C21)CC3=NCCN3.Cl |
Other CAS RN |
87495-33-8 |
Origin of Product |
United States |
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